Cas no 1286263-86-2 (Tert-butyl (1-(3-fluorophenyl)cyclobutyl)carbamate)

• Product Name: Tert-butyl (1-(3-fluorophenyl)cyclobutyl)carbamate
• CAS No: 1286263-86-2
• MF: C₁₅H₂₀FNO₂
• MW: 265.323207855225
• MDL: MFCD18785696
• CID: 4586225
• PubChem ID: 53256539
• Update Time: 2025-05-24

Tert-butyl (1-(3-fluorophenyl)cyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (1-(3-FLUOROPHENYL)CYCLOBUTYL)CARBAMATE
• tert-Butyl N-[1-(3-fluorophenyl)cyclobutyl]carbamate
• TERT-BUTYL(1-(3-FLUOROPHENYL)CYCLOBUTYL)CARBAMATE
• MFCD18785696
• 1286263-86-2
• AS-38966
• CS-0092641
• AKOS026670913
• Tert-butyl (1-(3-fluorophenyl)cyclobutyl)carbamate

• MDL： MFCD18785696
• Inchi： 1S/C15H20FNO2/c1-14(2,3)19-13(18)17-15(8-5-9-15)11-6-4-7-12(16)10-11/h4,6-7,10H,5,8-9H2,1-3H3,(H,17,18)
• InChI Key： WCKKWGGIQCYTSJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 265.14780704g/mol
• Monoisotopic Mass: 265.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 366.6±31.0 °C at 760 mmHg
• Flash Point: 175.5±24.8 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tert-butyl (1-(3-fluorophenyl)cyclobutyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Tert-butyl (1-(3-fluorophenyl)cyclobutyl)carbamate

Comprehensive Overview of Tert-butyl (1-(3-fluorophenyl)cyclobutyl)carbamate (CAS No. 1286263-86-2)

Tert-butyl (1-(3-fluorophenyl)cyclobutyl)carbamate, with the CAS number 1286263-86-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of carbamate derivatives, which are widely utilized in drug discovery and development due to their versatile chemical properties. The presence of a 3-fluorophenyl group and a cyclobutyl ring in its structure makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition studies.

In recent years, the demand for fluorinated compounds like Tert-butyl (1-(3-fluorophenyl)cyclobutyl)carbamate has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic profiles of drug candidates. This compound's unique structure aligns with current trends in precision medicine and targeted therapy, where researchers seek to optimize molecular interactions with biological targets. Its CAS no 1286263-86-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of Tert-butyl (1-(3-fluorophenyl)cyclobutyl)carbamate involves multi-step organic reactions, including Boc protection and cyclobutane ring formation. These processes are critical for achieving high purity and yield, which are essential for its use in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. The compound's carbamate moiety also contributes to its stability under physiological conditions, making it a preferred choice for prodrug design and drug delivery systems.

From an industrial perspective, Tert-butyl (1-(3-fluorophenyl)cyclobutyl)carbamate is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods and solvent-free reactions to minimize environmental impact. This aligns with global initiatives to reduce waste and energy consumption in chemical production. The compound's CAS no 1286263-86-2 is also associated with patents and intellectual property related to innovative synthetic routes.

In the realm of computational chemistry, Tert-butyl (1-(3-fluorophenyl)cyclobutyl)carbamate serves as a model for studying molecular docking and quantum mechanical calculations. Its 3D structure is analyzed to predict binding affinities with proteins and enzymes, aiding in the design of next-generation therapeutics. This interdisciplinary approach bridges the gap between theoretical modeling and experimental validation, a hot topic in AI-driven drug discovery.

For researchers and suppliers, the availability of Tert-butyl (1-(3-fluorophenyl)cyclobutyl)carbamate with CAS no 1286263-86-2 is crucial for advancing projects in academic labs and pharmaceutical R&D. Custom synthesis services and bulk quantities are often sought after, highlighting its commercial significance. As the scientific community continues to explore its potential, this compound remains a focal point in the evolution of small-molecule drug development.